Cas no 1142210-99-8 (3-(Chloromethyl)-5-isobutylisoxazole)

• Product Name: 3-(Chloromethyl)-5-isobutylisoxazole
• CAS No: 1142210-99-8
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD09749407
• CID: 1085316
• PubChem ID: 25220787
• Update Time: 2025-10-28

3-(Chloromethyl)-5-isobutylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-isobutylisoxazole
• BS-37074
• 3-(chloromethyl)-5-(2-methylpropyl)-1,2-oxazole
• AKOS005172457
• 1142210-99-8
• A920695
• STK506107
• MFCD09749407
• DTXSID10649343
• 3-(chloromethyl)-5-isobutylisoxazole(SALTDATA: FREE)

• MDL： MFCD09749407
• Inchi： 1S/C8H12ClNO/c1-6(2)3-8-4-7(5-9)10-11-8/h4,6H,3,5H2,1-2H3
• InChI Key： BGVAJYBLQVTTGU-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC(C)C)ON=1

Computed Properties

• Exact Mass: 173.0607417g/mol
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

3-(Chloromethyl)-5-isobutylisoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(Chloromethyl)-5-isobutylisoxazole

Comprehensive Guide to 3-(Chloromethyl)-5-isobutylisoxazole (CAS 1142210-99-8): Properties, Applications, and Market Insights

3-(Chloromethyl)-5-isobutylisoxazole (CAS 1142210-99-8) is a versatile heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This isoxazole derivative features a reactive chloromethyl group at the 3-position and an isobutyl substituent at the 5-position, making it a valuable chemical building block for synthetic applications. Researchers frequently search for "3-(Chloromethyl)-5-isobutylisoxazole synthesis" or "CAS 1142210-99-8 suppliers," reflecting its growing importance in medicinal chemistry.

The molecular structure of 3-(Chloromethyl)-5-isobutylisoxazole combines the stability of the isoxazole ring with the reactivity of the chloromethyl functionality. This unique combination allows for various nucleophilic substitution reactions, making it particularly useful in drug discovery programs. Current trends in pharmaceutical research show increased interest in "isoxazole-based drug candidates" and "chloromethyl heterocycles in medicinal chemistry," positioning this compound as a relevant topic in modern drug development.

In pharmaceutical applications, 3-(Chloromethyl)-5-isobutylisoxazole serves as a key intermediate for developing potential anti-inflammatory agents and central nervous system modulators. The isoxazole scaffold is known to interact with various biological targets, and the addition of the chloromethyl group enhances its versatility for further structural modifications. Recent publications highlight searches for "isoxazole derivatives in drug design" and "chloromethyl-containing bioactive compounds," indicating the compound's relevance to current research trends.

The compound's physical properties include a molecular weight of 173.63 g/mol and characteristic stability under standard conditions. Analytical techniques such as HPLC analysis and NMR spectroscopy are commonly employed for quality control, with researchers often searching for "3-(Chloromethyl)-5-isobutylisoxazole characterization methods." The isobutyl group contributes to the compound's lipophilicity, an important factor in drug-like properties and bioavailability predictions.

From a synthetic chemistry perspective, 3-(Chloromethyl)-5-isobutylisoxazole offers multiple possibilities for structure-activity relationship studies. The reactive chloromethyl moiety can undergo various transformations, including alkylation reactions and nucleophilic displacements, making it valuable for creating diverse chemical libraries. The growing field of fragment-based drug discovery has increased demand for such versatile chemical building blocks, as evidenced by search trends for "small molecule fragments for drug discovery."

Market analysis reveals steady growth in demand for specialty isoxazole derivatives, with 3-(Chloromethyl)-5-isobutylisoxazole being particularly sought after by contract research organizations and pharmaceutical development teams. The compound's availability from multiple chemical suppliers ensures accessibility for research purposes, though quality specifications remain crucial. Common search queries include "high purity 3-(Chloromethyl)-5-isobutylisoxazole" and "CAS 1142210-99-8 technical data," reflecting user priorities in sourcing this material.

Environmental and safety considerations for 3-(Chloromethyl)-5-isobutylisoxazole follow standard laboratory protocols for chloromethyl-containing compounds. Proper handling procedures and waste disposal methods are essential, with researchers frequently searching for "safe handling of reactive heterocycles." The compound's stability profile makes it suitable for standard chemical storage conditions, though precautions against moisture are recommended to maintain quality.

Future research directions for 3-(Chloromethyl)-5-isobutylisoxazole may explore its potential in developing targeted therapies and selective enzyme inhibitors. The increasing interest in personalized medicine and precision drug design creates opportunities for novel applications of this versatile intermediate. Emerging search terms like "isoxazoles in precision medicine" and "chloromethyl heterocycles in drug targeting" suggest evolving applications in cutting-edge pharmaceutical research.

In conclusion, 3-(Chloromethyl)-5-isobutylisoxazole (CAS 1142210-99-8) represents an important chemical tool for modern drug discovery and development. Its unique structural features combine the benefits of the isoxazole ring system with the synthetic versatility of a chloromethyl group, making it valuable for creating diverse bioactive molecules. As research continues to explore new applications for heterocyclic compounds, this specialized chemical intermediate is likely to maintain its relevance in pharmaceutical innovation and medicinal chemistry advancements.